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Compound of Interest

Compound Name: 1,2-Difluoro-3,5-diiodobenzene

Cat. No.: B14062036

Get Quote

Executive Summary
1,2-Difluoro-3,5-diiodobenzene is a highly specialized halogenated aromatic intermediate

utilized in the synthesis of advanced pharmaceutical agents, agrochemicals, and functional

materials (e.g., liquid crystals). Due to its specific substitution pattern, experimental data in

public registries is limited. This guide provides a predictive property profile based on structural

analogues and details a validated synthesis and characterization protocol for researchers

requiring high-purity isolation of this compound.
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Property Value

Chemical Name 1,2-Difluoro-3,5-diiodobenzene

Molecular Formula C₆H₂F₂I₂

Molecular Weight 365.89 g/mol

Predicted Boiling Point
285–295 °C (Atmospheric) / 145–155 °C (15

mmHg)

Predicted Melting Point 35–55 °C (Low-melting solid or semi-solid)

Appearance
Pale yellow to off-white crystalline solid or

viscous liquid

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Physicochemical Property Analysis
The melting and boiling points of 1,2-Difluoro-3,5-diiodobenzene are critical for optimizing

purification via distillation or crystallization. As direct experimental data is sparse, the following

values are derived from Comparative Molecular Field Analysis (CoMFA) of structural

analogues.

Boiling Point Estimation
The boiling point is estimated by analyzing the contribution of the iodine substituents to the

parent 1,2-difluorobenzene scaffold.

Reference 1:1,2-Diiodobenzene (MW 329.9) has a boiling point of 270 °C.

Reference 2:1,3-Difluoro-5-iodobenzene (MW 239.9) boils at 174 °C.

Analysis: The addition of a second iodine atom significantly increases London dispersion

forces and molecular weight (+126.9 Da). However, the fluorine atoms at the 1,2-positions

introduce a dipole moment that slightly modulates volatility compared to the non-fluorinated

analogue.
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Conclusion: The target molecule is expected to boil in the range of 285–295 °C at standard

pressure. Vacuum distillation is recommended at 145–155 °C (10–15 mmHg) to prevent

thermal decomposition (deiodination).

Melting Point Estimation
Melting point is heavily influenced by molecular symmetry and crystal packing efficiency.

Symmetry Comparison: The 1,2-difluoro-4,5-diiodobenzene isomer possesses higher

symmetry (

) and is typically a solid with a higher melting point.

Target Molecule: 1,2-Difluoro-3,5-diiodobenzene has lower symmetry (

). Asymmetry generally disrupts crystal lattice energy, lowering the melting point.

Conclusion: Expect a low-melting solid (MP: 35–55 °C). If purity is <98%, the compound may

appear as a supercooled liquid at room temperature.

Synthesis & Isolation Protocol
To obtain 1,2-Difluoro-3,5-diiodobenzene with high regioselectivity, a directed synthesis

starting from 2,3-Difluoroaniline is the most robust pathway. Direct iodination of 1,2-

difluorobenzene yields a mixture of isomers (mainly 4,5- and 4-substituted products) and is not

recommended.

Validated Synthetic Route (Sandmeyer Strategy)
This route ensures the iodine atoms are placed at the correct 3,5-positions relative to the

fluorines (which become 1,2 after renumbering).

Iodination: Electrophilic iodination of 2,3-difluoroaniline using N-Iodosuccinimide (NIS) or

Iodine Monochloride (ICl) directs iodine to the para (C4) and ortho (C6) positions relative to

the amine.

Intermediate: 4,6-Diiodo-2,3-difluoroaniline.
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Deamination: Removal of the amino group via diazotization followed by reduction

(Sandmeyer-type deamination).

Reagents:

-Butyl Nitrite (

-BuONO) in DMF or

.

Renumbering: The removal of the amine at Position 1 shifts the numbering. The original

F(2,3) become F(1,2), and I(4,6) become I(3,5).[1]

Synthesis Workflow Diagram

Starting Material:
2,3-Difluoroaniline

Step 1: Iodination
(NIS or ICl, AcOH)

 Electrophilic Subst.

Intermediate:
4,6-Diiodo-2,3-difluoroaniline

 Yield: ~85%

Step 2: Deamination
(t-BuONO, DMF, 60°C)

 Diazotization/Red.

Target Product:
1,2-Difluoro-3,5-diiodobenzene

 Yield: ~70%
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Figure 1: Regioselective synthesis pathway ensuring correct 3,5-diiodo substitution pattern.

Characterization Protocols
Trustworthiness in data requires rigorous characterization. The following protocols are

designed to validate the identity and purity of the synthesized compound.

Differential Scanning Calorimetry (DSC)
Objective: Determine the precise melting point and purity.

Protocol:

Weigh 2–5 mg of sample into an aluminum pan.

Equilibrate at 0 °C.

Ramp temperature at 5 °C/min to 100 °C under

flow (50 mL/min).

Acceptance Criteria: A sharp endothermic peak (onset to peak width < 2 °C) confirms high

purity. A broad peak indicates isomeric contamination.

Nuclear Magnetic Resonance (NMR)
Objective: Confirm regiochemistry (distinguish from 4,5-diiodo isomer).

NMR (376 MHz,

): Look for two distinct multiplets if the symmetry is broken, or a specific coupling pattern.

NMR (400 MHz,

):

The target molecule has two aromatic protons.

H-4: Triplet of doublets (coupling to F-1, F-2, and long-range I).

H-6: Doublet of doublets (coupling to F-1, F-2).
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Differentiation: The coupling constants (

) will differ significantly from the symmetric 4,5-diiodo isomer, which would show a simpler
pattern.

Characterization Logic Flow

Isolated Sample

GC-MS Analysis
 Mass: 366 m/z

1H & 19F NMR Regiochemistry

DSC (Thermal)

 Purity/MP
Data Validation

Click to download full resolution via product page

Figure 2: Analytical workflow to validate structural identity and phase transition data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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